Cas no 883526-18-9 (2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride)

• Product Name: 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride
• CAS No: 883526-18-9
• MF: C₁₈H₁₄ClNO
• MW: 295.762863636017
• MDL: MFCD03421048
• CID: 1922081
• PubChem ID: 46779230
• Update Time: 2025-06-11

2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbonyl chloride, 2-(2,4-dimethylphenyl)-
• VS-04340
• STL196918
• 2-(2,4-DIMETHYLPHENYL)QUINOLINE-4-CARBONYLCHLORIDE
• MFCD03421048
• AKOS005172990
• 883526-18-9
• 2-(2,4-DIMETHYLPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• BBL014509
• ALBB-010839
• 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride

• MDL： MFCD03421048
• Inchi： 1S/C18H14ClNO/c1-11-7-8-13(12(2)9-11)17-10-15(18(19)21)14-5-3-4-6-16(14)20-17/h3-10H,1-2H3
• InChI Key： AAVDSJVYHWBKPN-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C2C=CC(C)=CC=2C)=NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 295.0763918Da
• Monoisotopic Mass: 295.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride

Introduction to 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride (CAS No. 883526-18-9) and Its Applications in Modern Chemical Biology

2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride, identified by the CAS number 883526-18-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline derivatives class, a family of molecules well-known for their diverse biological activities and potential therapeutic applications. The structural motif of 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride combines the rigid quinoline scaffold with a carbonyl chloride functional group, making it a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery.

The presence of two methyl groups at the 2- and 4-positions of the phenyl ring introduces steric and electronic effects that modulate the reactivity and binding properties of the molecule. This feature makes 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride particularly interesting for designing molecules that interact with biological targets such as enzymes and receptors. The carbonyl chloride moiety, in particular, is a highly reactive electrophile, enabling its use in various coupling reactions and transformations that are essential for constructing more complex molecular architectures.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of substituents like dimethylphenyl into the quinoline core can enhance the pharmacological activity by improving solubility, metabolic stability, and target specificity. 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride is no exception and has been explored in several research avenues due to its unique structural features.

One of the most compelling aspects of 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride is its utility as a building block in medicinal chemistry. The carbonyl chloride group can be readily transformed into other functional groups through nucleophilic addition reactions, allowing chemists to append various pharmacophores or bioisosteres. This flexibility has been leveraged in the synthesis of novel inhibitors targeting key enzymes involved in diseases such as cancer and infectious disorders. For instance, researchers have utilized this compound to develop small-molecule inhibitors of tyrosine kinases, which play a crucial role in cell signaling pathways associated with tumor growth and progression.

The relevance of 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride is further underscored by its application in the development of probes for biochemical studies. Quinoline derivatives are known to exhibit fluorescence properties, making them valuable tools for imaging and studying biological processes at the molecular level. By incorporating this compound into designed molecules, scientists can gain insights into protein-protein interactions, enzyme mechanisms, and cellular dynamics. Recent advancements in bioluminescence imaging have highlighted the potential of quinoline-based probes in real-time monitoring of biological events.

Moreover, the synthesis of 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride itself represents an intriguing challenge for synthetic chemists. The compound's structure necessitates multi-step synthetic strategies that often involve palladium-catalyzed cross-coupling reactions, directed ortho-metalation techniques, and careful control of reaction conditions to achieve high yields and purity. These synthetic methodologies not only showcase the ingenuity of modern organic chemistry but also provide valuable insights into developing scalable processes for other complex molecules.

The pharmaceutical industry has taken notice of 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride due to its potential as a drug candidate or intermediate. Several academic groups have reported on derivatives of this compound that exhibit promising biological activity in preclinical models. For example, modifications to the quinoline core or introduction of additional functional groups have led to compounds with enhanced potency against specific disease targets. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing drug candidates derived from 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride.

The future prospects for 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride are bright as research continues to uncover new applications and therapeutic potentials. Advances in computational chemistry and machine learning are expected to accelerate the discovery process by predicting novel derivatives with improved properties. Additionally, green chemistry principles are being integrated into synthetic routes to make the production of this compound more sustainable and environmentally friendly.

In conclusion, 2-(2,4-Dimethylphenyl)quinoline-4-carbonyl Chloride (CAS No. 883526-18-9) stands as a testament to the power of organic synthesis in generating molecules with tailored biological activities. Its unique structural features make it a valuable tool for researchers across multiple disciplines, from developing new drugs to probing fundamental biological processes. As our understanding of chemistry-biology interactions deepens, 2-( 2, 4-Dimethylphenyl ) -quinoline - 4 - carbonyl Chloride will undoubtedly continue to play a pivotal role in shaping the future landscape of chemical biology and pharmaceuticals .